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Compound of Interest

Compound Name: (rel)-AR234960

Cat. No.: B2407730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes, protocols, and safety precautions for the

handling and use of (rel)-AR234960, a selective and competitive agonist of the G protein-

coupled receptor MAS.

Introduction
(rel)-AR234960 is a research chemical that acts as a selective agonist for the MAS receptor. It

has been shown to activate the downstream ERK1/2 signaling pathway, which in turn induces

the expression of connective tissue growth factor (CTGF) and collagen genes such as COL1A1

and COL3A1.[1] This activity suggests its potential use in studies related to cardiac fibrosis and

heart failure.[1][2] Researchers should note that this compound is intended for research use

only.[1]

Safety and Handling Precautions
As specific toxicity data for (rel)-AR234960 is not currently available, it should be handled with

care, following standard laboratory safety procedures for chemical compounds with unknown

toxicological properties.

2.1 Personal Protective Equipment (PPE)

Eye Protection: Always wear chemical safety goggles or a face shield.
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Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat, and ensure skin is not exposed.

2.2 Handling

Avoid inhalation of dust or aerosols. Handle in a well-ventilated area, preferably in a

chemical fume hood.[3][4]

Avoid contact with eyes, skin, and clothing.[3][4]

Wash hands thoroughly after handling.

2.3 Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage, a temperature of -20°C is recommended for solutions.[3]

Keep away from direct sunlight and sources of ignition.[3]

2.4 First Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

In case of skin contact: Immediately wash skin with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation develops.[3]

In case of inhalation: Remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[3]

In case of ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give

anything by mouth to an unconscious person. Seek medical attention immediately.[3]

2.5 Spills and Disposal
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In case of a spill, wear appropriate PPE and contain the spill. Absorb with an inert material

and place in a suitable container for disposal.[4]

Dispose of waste in accordance with local, state, and federal regulations.

Data Presentation
Table 1: Physical and Chemical Properties

Property Value

Chemical Name (rel)-AR234960

CAS Number 1408311-94-3

Molecular Formula C28H33N5O5S

Molecular Weight 555.66 g/mol

Purity >98% (as reported by various suppliers)

Appearance Crystalline solid

Table 2: Solubility Data

Solvent Solubility

DMSO ≥ 2.5 mg/mL (4.50 mM)

Corn Oil
≥ 2.5 mg/mL (4.50 mM) (in 10% DMSO/90%

Corn Oil)

Note: For in vivo studies, a common vehicle is 10% DMSO, 40% PEG300, 5% Tween-80, and

45% Saline, with a solubility of ≥ 2.5 mg/mL.[1]

Experimental Protocols
4.1 In Vitro Cell-Based Assay for MAS Receptor Activation
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This protocol describes a general method for assessing the activity of (rel)-AR234960 on cells

expressing the MAS receptor, such as HEK293-MAS cells or human cardiac fibroblasts.[1][2]

Materials:

HEK293-MAS cells or primary human cardiac fibroblasts

Cell culture medium (e.g., DMEM with 10% FBS)

(rel)-AR234960

DMSO (for stock solution)

Phosphate-buffered saline (PBS)

Reagents for downstream analysis (e.g., RNA extraction kit, qPCR reagents, antibodies for

Western blotting)

MAS inverse agonist (e.g., AR244555) or MEK1 inhibitor (e.g., PD98059) for control

experiments[1]

Procedure:

Cell Culture: Culture HEK293-MAS cells or human cardiac fibroblasts in appropriate medium

until they reach 70-80% confluency.

Compound Preparation: Prepare a stock solution of (rel)-AR234960 in DMSO (e.g., 10 mM).

Further dilute in cell culture medium to the desired final concentration (e.g., 10 µM).[1]

Ensure the final DMSO concentration in the culture medium is low (e.g., <0.1%) to avoid

solvent effects.

Cell Treatment: Replace the culture medium with the medium containing (rel)-AR234960.

For control experiments, pre-treat cells with a MAS inverse agonist or MEK1 inhibitor before

adding (rel)-AR234960.

Incubation: Incubate the cells for the desired time period (e.g., 12 hours for gene expression

studies).[1]
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Downstream Analysis:

Gene Expression Analysis (qPCR): Harvest the cells, extract total RNA, and perform

reverse transcription followed by quantitative PCR to measure the expression levels of

target genes such as CTGF, COL1A1, and COL3A1.[1]

Protein Analysis (Western Blot): Lyse the cells and perform Western blotting to detect the

phosphorylation of ERK1/2 or the protein levels of CTGF.[1]

Visualizations
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Caption: Signaling pathway of (rel)-AR234960.
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Caption: In Vitro Experimental Workflow.
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Handling (rel)-AR234960

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)
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Caption: Safety and Handling Decision Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2407730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

